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Compound of Interest

MANGANESE
GLYCEROPHOSPHATE

Cat. No.: B223758

Compound Name:

An In-depth Technical Guide to Manganese Glycerophosphate

This technical guide provides a comprehensive overview of manganese glycerophosphate,

including its chemical identifiers, physical and chemical properties, applications, and relevant

biological information. The content is intended for researchers, scientists, and professionals in
drug development.

Chemical Identifiers

Manganese glycerophosphate is an organometallic compound.[1] It exists in both anhydrous
and hydrated forms. The CAS numbers and synonyms associated with this compound are
detailed below.
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Identifier Value

1320-46-3 (for the hydrated form)[1][2][3][4][5]
34346-59-3[3][6]

CAS Number

EC Number 215-301-4[1][3][4][5]

C3H7MnOsP (anhydrous)[6][7]
C3H7MnOsP-xH20 (hydrated)[3][5]

Molecular Formula

Hydrated Manganese Glycerophosphate[2][5],
MANGANESE GLYCEROPHOSPHATE 98%]6],
GLYCEROPHOSPHORIC ACID MANGANESE
SALTI[6], Manganese(ll) glycerophosphate
hydrate[3], manganese(2+) 2,3-dihydroxypropyl
phosphate hydrate[3], Glycerol, dihydrogen

Synonyms phosphate, manganese(2+) salt (1:1)[4][8],
MANGANESE (AS GLYCEROPHOSPHATE)[4],
GLYCEROL PHOSPHATE MANGANESE
SALTI[4], manganese 2-glycerophosphate[7],
MANGANESE 2-GLYCERYL PHOSPHATE[7],
GLYCERO-2-PHOSPHATE, MANGANESE
SALT[7].

2,3-dihydroxypropyl phosphate; manganese(2+)
IUPAC Name [6] 1,3-dihydroxypropan-2-yl phosphate;
manganese(2+)[7]

Physicochemical Properties

Manganese glycerophosphate is typically a white or pale pink, hygroscopic powder.[2][5][9]
Its solubility is a key characteristic; it is practically insoluble in water and ethanol but is freely
soluble in dilute mineral acids.[2][5][9]
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Property Description
Appearance White or pale pink, hygroscopic powder.[2][5][9]
Solubility in Water Practically insoluble or slightly soluble.[2][9]

Practically insoluble in ethanol (96 per cent).[2]

Solubility in Ethanol
[51[°]

Solubility in Acid Freely soluble in dilute mineral acids.[5][9]

One gram dissolves in about 5 mL of a 1:4 citric
acid solution.[2][9]

Other Solubilities

Applications and Functions

Manganese glycerophosphate serves primarily as a nutrient and dietary supplement.[2][8]
[10] It is utilized in the food, beverage, and pharmaceutical industries as a source of
bioavailable manganese.[8][10]

Key Functions:
o Nutrient Supplement: Used in food and feed supplements.|[2]
» Bone Health: Manganese is essential for the formation of bones.[11]

e Metabolic Role: It aids in the metabolism of carbohydrates and fats and assists in calcium
absorption.[11]

e Enzyme Component: It is a component of the enzyme superoxide dismutase, which helps
combat free radicals.[11]

» Physiological Support: Plays a role in the formation of clotting factors, connective tissue, and
sex hormones, and is important for normal brain and nerve function.[11]

Technical Specifications

The following tables summarize the quality and purity specifications for manganese
glycerophosphate according to the British Pharmacopoeia (BP) and Food Chemical Codex
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(FCC).

Table 4.1: British Pharmacopoeia (BP) / Ph. Eur.

Specifications
Parameter Specification
A mixture of hydrated manganese(ll) (2RS)-2,3-
o dihydroxypropyl phosphate and hydrated
Definition

manganese(ll) 2-hydroxy-1-
(hydroxymethyl)ethyl phosphate.[5][9]

Content (Assay)

97.0% to 102.0% (dried substance).[5][9]

Loss on Drying

Maximum 12.0%.[2][5][9]

Glycerol and ethanol-soluble substances

Maximum 1.0%.[2]

Chlorides Maximum 0.15%.[2][9]
Phosphates Maximum 0.3%.[2][9]
Sulphates Maximum 0.2%.[2][9]
Iron Maximum 50 ppm.[2][9]
Heavy Metals Maximum 20 ppm.[2][9]

Table 4.2: Food Chemical Codex (FCC) Grade

Specifications

Parameter

Specification

Content (Assay)

98.0% to 100.5% of CsH7MnQOeP (after drying).
[21[°]

Lead

Not more than 4 mg/kg.[2][9]

Loss on Drying

Not more than 12.0%.[2][9]

Function

Nutrient.[2][9]

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://mubychem.com/manganeseglycerophosphate.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://mubychem.com/manganeseglycerophosphate.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://mubychem.com/manganeseglycerophosphate.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://kingofchemicals.com/hydratedmanganeseglycerophosphatesupplier.html
https://glycerophosphate.com/hydratedmanganeseglycerophosphate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b223758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Methods and Protocols

Detailed experimental protocols for manganese glycerophosphate are typically found in
pharmacopoeial monographs. Below are summaries of key analytical procedures for quality
control.

Protocol 5.1: Assay (Titration Method)

This protocol determines the purity of manganese glycerophosphate.

Sample Preparation: Dissolve 0.200 g of the substance in 50 ml of water, stirring until fully
dissolved.

e Reagent Addition: Add 10 mg of ascorbic acid, 20 ml of ammonium chloride buffer solution
(pH 10.0), and 0.3 ml of a 2 g/l solution of mordant black 11 in triethanolamine.

e Titration: Titrate the solution with 0.1 M sodium edetate.

» Endpoint: The endpoint is reached when the color of the solution changes from violet to a
pure blue.[5][9]

Protocol 5.2: Determination of Loss on Drying

This method quantifies the water content in the hydrated form of the compound.
o Sample Preparation: Weigh 1.000 g of the substance.
e Drying: Place the sample in an oven and dry at 105°C for 4 hours.

o Calculation: The loss on drying is the difference in weight before and after drying, expressed
as a percentage.[2][5][9]

The following diagram illustrates a generalized workflow for the quality control analysis of
manganese glycerophosphate.
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4 Quality Control Workflow for Manganese Glycerophosphate A
l Receive Sample
Determine Loss on Drying Perform Assay Test for Impurities
(Oven at 105°C for 4h) (Titration with Sodium Edetate) (Chlorides, Sulphates, Heavy Metals)

Compare Results to Specifications
(BP / FCC)

Out of Spec

Generate Certificate of Analysis

Click to download full resolution via product page

Caption: A typical workflow for the quality control testing of Manganese Glycerophosphate.

Biological Role and Signaling Pathways

While manganese is an essential trace element, its excess can lead to neurotoxicity.[12][13]
Manganese is known to be a cofactor for various enzymes and plays a role in several signaling
pathways.[12][14] The insulin-like growth factor (IGF) signaling pathway, which involves
downstream effectors like protein kinase B (Akt) and mitogen-activated protein kinase (MAPK),
is particularly relevant.[12][14] This pathway is crucial for reducing apoptosis and protecting
against motor deficits.[12][14]
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The diagram below illustrates the general role of manganese in key signaling pathways related
to neuroprotection and neurotoxicity.

[Simplified Overview of Manganese (Mn) in Cellular Signaling\
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Caption: Role of manganese in IGF, MAPK, and Akt signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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